Cas no 2138258-94-1 (2-Propynoic acid, 3-(5-fluoro-2-pyridinyl)-, 1,1-dimethylethyl ester)

• Product Name: 2-Propynoic acid, 3-(5-fluoro-2-pyridinyl)-, 1,1-dimethylethyl ester
• CAS No: 2138258-94-1
• MF: C₁₂H₁₂FNO₂
• MW: 221.227586746216
• CID: 5300393
• Update Time: 2025-07-20

2-Propynoic acid, 3-(5-fluoro-2-pyridinyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(5-fluoropyridin-2-yl)prop-2-ynoate
• 2-Propynoic acid, 3-(5-fluoro-2-pyridinyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H12FNO2/c1-12(2,3)16-11(15)7-6-10-5-4-9(13)8-14-10/h4-5,8H,1-3H3
• InChI Key： YMCQAMHAWNACIP-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C#CC(=O)OC(C)(C)C)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 321
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on 2-Propynoic acid, 3-(5-fluoro-2-pyridinyl)-, 1,1-dimethylethyl ester

Comprehensive Overview of 2-Propynoic acid, 3-(5-fluoro-2-pyridinyl)-, 1,1-dimethylethyl ester (CAS No. 2138258-94-1)

The compound 2-Propynoic acid, 3-(5-fluoro-2-pyridinyl)-, 1,1-dimethylethyl ester (CAS No. 2138258-94-1) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a 5-fluoro-2-pyridinyl moiety, is a key intermediate in the synthesis of bioactive molecules. Its unique structure, combining a propynoic acid backbone with a tert-butyl ester group, makes it a versatile building block for drug discovery and material science applications.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in CAS No. 2138258-94-1 for its potential role in developing kinase inhibitors and antimicrobial agents. The fluoro substitution at the 5-position of the pyridine ring is a strategic modification often employed to improve binding affinity and selectivity in target interactions. This aligns with the growing trend of structure-activity relationship (SAR) optimization in medicinal chemistry.

The synthesis of 2-Propynoic acid, 3-(5-fluoro-2-pyridinyl)-, 1,1-dimethylethyl ester typically involves multi-step organic reactions, including Sonogashira coupling and esterification. Its tert-butyl ester group offers synthetic advantages, such as ease of deprotection under mild acidic conditions, which is crucial for downstream functionalization. This property is highly valued in peptide synthesis and prodrug design, where controlled release mechanisms are essential.

From an industrial perspective, CAS No. 2138258-94-1 is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are exploring catalytic methods to reduce waste and improve atom economy during its production. These efforts resonate with the global push for environmentally friendly chemical processes, a topic frequently searched in academic and industrial forums.

Analytical characterization of this compound relies on advanced techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. The presence of the fluoro atom introduces distinct spectroscopic signatures, which are critical for quality control in large-scale batches. Such details are often queried by analytical chemists troubleshooting synthesis or purification challenges.

In material science, the alkynyl functionality of 2-Propynoic acid, 3-(5-fluoro-2-pyridinyl)-, 1,1-dimethylethyl ester enables click chemistry applications, particularly in polymer crosslinking and surface modification. This has sparked interest in bioconjugation and nanomaterial functionalization, areas where user searches frequently focus on "clickable fluorophores" and "bioorthogonal reactions."

Regulatory and safety profiles of this compound are also a common search topic. While not classified as hazardous under standard guidelines, proper handling protocols for pyridine-based compounds are emphasized in safety data sheets (SDS). Researchers often look for information on storage conditions and compatibility with other reagents, reflecting the compound's practical usage scenarios.

The patent landscape surrounding CAS No. 2138258-94-1 reveals its utility in crop protection formulations and veterinary pharmaceuticals. These applications tie into broader discussions about precision agriculture and animal health, which are trending topics in biotechnology forums. The compound's role in addressing antimicrobial resistance (AMR) is another area of active investigation.

In conclusion, 2-Propynoic acid, 3-(5-fluoro-2-pyridinyl)-, 1,1-dimethylethyl ester represents a multifaceted tool for modern chemistry. Its relevance spans from drug discovery to advanced materials, with each application leveraging its distinct structural features. As research continues to uncover new uses, this compound is poised to remain a subject of scientific and industrial interest.